Cas no 1807038-11-4 (Ethyl 2-cyano-3-fluoro-5-mercaptobenzoate)

• Product Name: Ethyl 2-cyano-3-fluoro-5-mercaptobenzoate
• CAS No: 1807038-11-4
• MF: C₁₀H₈FNO₂S
• MW: 225.239424705505
• CID: 4958959
• Update Time: 2025-06-15

Ethyl 2-cyano-3-fluoro-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-fluoro-5-mercaptobenzoate

• Inchi： 1S/C10H8FNO2S/c1-2-14-10(13)7-3-6(15)4-9(11)8(7)5-12/h3-4,15H,2H2,1H3
• InChI Key： YOQMCTNEWVPJNZ-UHFFFAOYSA-N
• SMILES： SC1C=C(C(C#N)=C(C(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.1
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-3-fluoro-5-mercaptobenzoate

Recent Advances in the Study of Ethyl 2-cyano-3-fluoro-5-mercaptobenzoate (CAS: 1807038-11-4)

Ethyl 2-cyano-3-fluoro-5-mercaptobenzoate (CAS: 1807038-11-4) is a fluorinated benzoate derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique combination of cyano, fluoro, and mercapto functional groups, has been the subject of several studies aimed at exploring its synthetic utility, biological activity, and pharmacokinetic properties. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and structural optimization of Ethyl 2-cyano-3-fluoro-5-mercaptobenzoate to enhance its biological efficacy. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of the compound, addressing previous challenges associated with its preparation. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the synthesized product. Furthermore, computational modeling was utilized to predict the compound's binding affinity to specific biological targets, providing valuable insights for future drug design efforts.

In addition to its synthetic applications, Ethyl 2-cyano-3-fluoro-5-mercaptobenzoate has shown promising biological activity in preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. The study reported a significant reduction in pro-inflammatory cytokine levels in cell-based assays, suggesting potential therapeutic applications for conditions such as rheumatoid arthritis and other autoimmune disorders. These findings underscore the compound's potential as a lead candidate for further drug development.

Another area of interest is the pharmacokinetic profile of Ethyl 2-cyano-3-fluoro-5-mercaptobenzoate. A recent study in Drug Metabolism and Disposition investigated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results indicated favorable oral bioavailability and metabolic stability, with minimal off-target effects. These characteristics make the compound a viable candidate for further preclinical and clinical evaluation. However, the study also noted the need for additional research to optimize its formulation and delivery methods to maximize therapeutic efficacy.

Despite these advancements, challenges remain in the development of Ethyl 2-cyano-3-fluoro-5-mercaptobenzoate as a therapeutic agent. Issues such as potential toxicity and long-term safety profiles require thorough investigation. Ongoing research aims to address these concerns through comprehensive toxicological studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable treatments.

In conclusion, Ethyl 2-cyano-3-fluoro-5-mercaptobenzoate (CAS: 1807038-11-4) represents a promising compound with diverse applications in medicinal chemistry. Recent studies have elucidated its synthetic pathways, biological activities, and pharmacokinetic properties, paving the way for future drug development initiatives. Continued research and innovation in this area hold the potential to unlock new therapeutic opportunities and address unmet medical needs in various disease areas.